N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-(phenylthio)acetamide hydrochloride

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-phenylsulfanylacetamide;hydrochloride
• InChI: InChI=1S/C19H19F2N3OS2.ClH/c1-23(2)8-9-24(17(25)12-26-14-6-4-3-5-7-14)19-22-18-15(21)10-13(20)11-16(18)27-19;/h3-7,10-11H,8-9,12H2,1-2H3;1H
• InChI Key: DIIRPSWTWAFGMX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)CSC3=CC=CC=C3.Cl
• Molecular Formula: C19H20ClF2N3OS2
• Molecular Weight: 444.0 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-(phenylthio)acetamide hydrochloride is a useful research compound. Its molecular formula is C19H20ClF2N3OS2 and its molecular weight is 443.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

A significant area of research involving this compound focuses on its synthesis and the formation of various derivatives, which are critical for exploring its potential applications. In one study, novel derivatives were prepared through carbodiimide condensation catalysis, showcasing a convenient method for generating compounds with potential biological activity (Yu et al., 2014). Similarly, another investigation synthesized novel 6-amino-2-phenylbenzothiazole derivatives bearing different substituents, which were evaluated for their cytostatic activities against various human cell lines, highlighting their potential in antitumor applications (Racané et al., 2006).

Antitumor Activity

The antitumor activity of derivatives of the base compound is a critical area of investigation. For instance, Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic ring systems and screened them for antitumor activity against a wide range of human tumor cell lines, identifying compounds with considerable anticancer activity (Yurttaş et al., 2015).

Anti-Inflammatory Activity

Research into the anti-inflammatory properties of related compounds has also been conducted. Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, with some showing significant anti-inflammatory activity, suggesting potential therapeutic applications (Sunder & Maleraju, 2013).

Potential Anticancer Agents

The synthesis of compounds with potential anticancer properties is a pivotal aspect of research. For example, Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones and evaluated their probable anticancer activity, contributing to the search for new anticancer agents (Osmaniye et al., 2018).